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Compound of Interest

Compound Name: Furo[3,2-c]pyridine-4-methanol

Cat. No.: B053325 Get Quote

Furo[3,2-c]pyridine-4-methanol: A Technical
Overview
This document provides the fundamental molecular information for Furo[3,2-c]pyridine-4-
methanol, a heterocyclic organic compound. The data presented is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Molecular Data
The essential molecular details of Furo[3,2-c]pyridine-4-methanol are summarized below.

This information is critical for stoichiometric calculations, analytical characterization, and

registration in chemical databases.

Parameter Value

Molecular Formula C₈H₇NO₂[1][2]

Molecular Weight 149.15 g/mol [1]

Alternate Molecular Weight 149.147 g/mol [2]

CAS Number 117013-87-3[1][2][3]
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A comprehensive search for detailed experimental protocols for the synthesis or application of

Furo[3,2-c]pyridine-4-methanol did not yield specific, reproducible methodologies within the

public domain. While general synthetic routes for substituted furo[3,2-c]pyridines have been

published, specific protocols for the -4-methanol derivative are not readily available.

Similarly, there is no currently available information linking Furo[3,2-c]pyridine-4-methanol to
specific biological signaling pathways. Its potential biological activity and mechanism of action

would require further investigation through dedicated screening and molecular biology studies.

Due to the absence of defined signaling pathways or complex experimental workflows involving

this specific molecule in the available literature, a representative diagram could not be

generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b053325?utm_src=pdf-body
https://www.benchchem.com/product/b053325?utm_src=pdf-body
https://www.benchchem.com/product/b053325?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/117013-87-3
https://www.buysellchem.com/products/117013-87-3.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB51058900.htm?N=Europe
https://www.benchchem.com/product/b053325#furo-3-2-c-pyridine-4-methanol-molecular-formula-and-weight
https://www.benchchem.com/product/b053325#furo-3-2-c-pyridine-4-methanol-molecular-formula-and-weight
https://www.benchchem.com/product/b053325#furo-3-2-c-pyridine-4-methanol-molecular-formula-and-weight
https://www.benchchem.com/product/b053325#furo-3-2-c-pyridine-4-methanol-molecular-formula-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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